Cas no 530098-58-9 (4-ethyl-1-Piperazineacetic acid methyl ester)

• Product Name: 4-ethyl-1-Piperazineacetic acid methyl ester
• CAS No: 530098-58-9
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 937818
• PubChem ID: 22199026
• Update Time: 2025-04-19

4-ethyl-1-Piperazineacetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-Piperazineacetic acid methyl ester
• 1-Piperazineaceticacid,4-ethyl-,methylester(9CI)
• METHYL (4-ETHYLPIPERAZIN-1-YL)ACETATE
• methyl 2-(4-ethylpiperazin-1-yl)acetate
• AKOS003970205
• 530098-58-9
• DTXSID80623397
• YPOHWUUPFXCZFM-UHFFFAOYSA-N
• DB-109141
• SCHEMBL5161881

• Inchi： 1S/C9H18N2O2/c1-3-10-4-6-11(7-5-10)8-9(12)13-2/h3-8H2,1-2H3
• InChI Key： YPOHWUUPFXCZFM-UHFFFAOYSA-N
• SMILES： O(C)C(CN1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.8Ų